Cas no 2385991-21-7 (1-chloro-2-ethoxy-5-fluoro-3-iodobenzene)

• Product Name: 1-chloro-2-ethoxy-5-fluoro-3-iodobenzene
• CAS No: 2385991-21-7
• MF: C₈H₇ClFIO
• MW: 300.49
• CID: 5520428
• PubChem ID: 167311827
• Update Time: 2026-03-10

1-chloro-2-ethoxy-5-fluoro-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-ethoxy-5-fluoro-3-iodobenzene
• G67029
• 2385991-21-7
• MFCD34706501

• Inchi： 1S/C8H7ClFIO/c1-2-12-8-6(9)3-5(10)4-7(8)11/h3-4H,2H2,1H3
• InChI Key： SZFUXTKXYDMWNQ-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(F)=CC=1Cl)I)CC

Computed Properties

• Exact Mass: 299.92142g/mol
• Monoisotopic Mass: 299.92142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-chloro-2-ethoxy-5-fluoro-3-iodobenzene

Comprehensive Overview of 1-Chloro-2-Ethoxy-5-Fluoro-3-Iodobenzene (CAS No. 2385991-21-7): Properties, Applications, and Innovations

1-Chloro-2-ethoxy-5-fluoro-3-iodobenzene (CAS No. 2385991-21-7) is a halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its chloro, ethoxy, fluoro, and iodo substituents, offers versatile reactivity, making it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for terms like "synthesis of halogenated benzenes", "applications of multi-substituted benzene derivatives", and "CAS 2385991-21-7 suppliers", reflecting its growing relevance in specialized chemical markets.

The molecular structure of 1-chloro-2-ethoxy-5-fluoro-3-iodobenzene enables selective functionalization, a property highly sought after in the development of active pharmaceutical ingredients (APIs) and advanced materials. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with searches for "sustainable halogenation methods" and "eco-friendly aryl halide production". Its stability under various conditions makes it suitable for cross-coupling reactions, a topic frequently explored in peer-reviewed journals and patent filings.

In the context of drug discovery, this compound's iodo and fluoro groups are particularly noteworthy. Fluorinated aromatics are pivotal in modulating bioavailability and metabolic stability, as seen in trending queries like "role of fluorine in medicinal chemistry". Meanwhile, the iodo substituent facilitates palladium-catalyzed couplings, a technique central to click chemistry and bioconjugation—areas experiencing rapid growth due to their applications in biologics and diagnostics.

From an industrial perspective, 1-chloro-2-ethoxy-5-fluoro-3-iodobenzene is often discussed alongside high-value fine chemicals and custom synthesis services. Supply chain dynamics, including "global availability of CAS 2385991-21-7" and "scalable production techniques", are critical considerations for manufacturers. Analytical data—such as NMR spectra, HPLC purity, and melting point—are also frequently requested, underscoring the need for rigorous quality control in its commercial distribution.

Emerging applications in material science, such as its use in liquid crystals or organic electronics, further expand the compound's utility. Searches for "halogenated benzene in OLEDs" or "iodoarenes in photovoltaics" highlight these interdisciplinary connections. As regulatory frameworks evolve, compliance with REACH and other standards remains a priority for stakeholders, driving queries like "CAS 2385991-21-7 safety data" and "handling guidelines for iodinated aromatics".

In summary, 1-chloro-2-ethoxy-5-fluoro-3-iodobenzene exemplifies the convergence of synthetic innovation and practical demand. Its multifaceted roles—from pharmaceutical intermediates to advanced material precursors—ensure its continued prominence in both academic and industrial settings. Future research may focus on catalytic asymmetric derivatization or flow chemistry adaptations, addressing contemporary challenges in efficiency and selectivity.